Cas no 26537-89-3 (Phosphorodithioic acid,O,O-dihexyl ester, sodium salt (8CI,9CI))

• Product Name: Phosphorodithioic acid,O,O-dihexyl ester, sodium salt (8CI,9CI)
• CAS No: 26537-89-3
• MF: C₁₂H₂₆NaO₂PS₂
• MW: 320.427173137665
• CID: 269342
• PubChem ID: 23681148
• Update Time: 2025-04-19

Phosphorodithioic acid,O,O-dihexyl ester, sodium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-dihexyl ester, sodium salt (8CI,9CI)
• sodium,dihexoxy-sulfanylidene-sulfido-λ⁵-phosphane
• HSDB 2622
• SODIUM DIHEXYL PHOSPHORODITHIOATE
• SODIUM DIHEXYL PHOSPHORODITHIOATE [HSDB]
• D167WEK53T
• 26537-89-3
• Phosphorodithioic acid, O,O-dihexyl ester, sodium salt
• UNII-D167WEK53T
• DTXSID20181108
• Q27275965

• Inchi： 1S/C12H27O2PS2.Na/c1-3-5-7-9-11-13-15(16,17)14-12-10-8-6-4-2;/h3-12H2,1-2H3,(H,16,17);/q;+1/p-1
• InChI Key： CTWHGSZOPSVVRH-UHFFFAOYSA-M
• SMILES： [S-]P(OCCCCCC)(OCCCCCC)=S.[Na+]

Computed Properties

• Exact Mass: 320.10118
• Monoisotopic Mass: 320.100953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6

Experimental Properties

• Boiling Point: 367.2°Cat760mmHg
• Flash Point: 175.9°C
• PSA: 18.46
• LogP: 5.60220